Cas no 886061-25-2 (METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE)

METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE is a chiral ester derivative featuring a naphthyl group and an amino functionality, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration ensures high enantiopurity, which is critical for asymmetric synthesis and drug development. The naphthyl moiety enhances aromatic interactions, while the methyl ester group provides reactivity for further derivatization. This compound is particularly useful in the preparation of bioactive molecules, including peptidomimetics and chiral ligands. Its well-defined structure and functional versatility make it a reliable choice for researchers requiring precise control over molecular architecture in medicinal chemistry and catalysis.

METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE structure

886061-25-2 structure

Product Name:METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE

CAS No:886061-25-2

MF:C₁₄H₁₅NO₂

MW:229.274403810501

MDL:MFCD08056810

CID:3031216

PubChem ID:29059560

Update Time:2025-05-27

METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

- METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE
- (R)-methyl 3-amino-3-(naphthalen-2-yl)propanoate
- methyl (R)-3-amino-3-(naphthalen-2-yl)propanoate
- 2-Naphthalenepropanoic acid, β-amino-, methyl ester, (βR)-
- methyl (3R)-3-amino-3-naphthalen-2-ylpropanoate
- 886061-25-2
- MDL： MFCD08056810
- Inchi： 1S/C14H15NO2/c1-17-14(16)9-13(15)12-7-6-10-4-2-3-5-11(10)8-12/h2-8,13H,9,15H2,1H3/t13-/m1/s1
- InChI Key： JFWNNOBLJXSMPG-CYBMUJFWSA-N
- SMILES： O(C)C(C[C@H](C1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

Exact Mass: 229.110278721g/mol
Monoisotopic Mass: 229.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.3Å²

METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D557056-1g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	1g	$870	2024-05-25
eNovation Chemicals LLC	D557056-5g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	5g	$2775	2024-05-25
eNovation Chemicals LLC	D557056-25g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	25g	$7815	2024-05-25
eNovation Chemicals LLC	D557056-1g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	1g	$870	2025-02-21
eNovation Chemicals LLC	D557056-5g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	5g	$2775	2025-02-21
eNovation Chemicals LLC	D557056-25g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	25g	$7815	2025-02-21
eNovation Chemicals LLC	D557056-1g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	1g	$870	2025-02-27
eNovation Chemicals LLC	D557056-5g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	5g	$2775	2025-02-27
eNovation Chemicals LLC	D557056-25g	2-Naphthalenepropanoic acid, ß-amino-, methyl ester, (ßR)-	886061-25-2	96%	25g	$7815	2025-02-27

METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE

Comprehensive Overview of METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE (CAS No. 886061-25-2): Properties, Applications, and Industry Insights

METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE (CAS No. 886061-25-2) is a chiral ester derivative with a naphthyl group, widely recognized for its role in pharmaceutical intermediates and asymmetric synthesis. This compound, often abbreviated as (R)-Methyl 3-amino-3-(naphthalen-2-yl)propanoate, has garnered significant attention due to its stereoselective properties and potential applications in drug discovery. Researchers and manufacturers frequently search for terms like "chiral building blocks", "naphthyl-based intermediates", and "CAS 886061-25-2 supplier", reflecting its commercial and scientific relevance.

The molecular structure of METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE features a 2-naphthyl moiety attached to a propanoate backbone with an (R)-configured amino group, making it a valuable precursor for bioactive molecules. Its high enantiomeric purity (>98% ee) is critical for applications in peptide mimetics and small-molecule APIs. Recent trends in green chemistry have also spurred interest in sustainable synthesis routes for this compound, aligning with industry demands for eco-friendly chiral synthesis.

In pharmaceutical R&D, CAS 886061-25-2 is frequently employed in the preparation of neurological agents and enzyme inhibitors. Its naphthalene ring enhances binding affinity to hydrophobic protein pockets, a feature highlighted in patents targeting G-protein-coupled receptors (GPCRs). Analytical techniques such as HPLC chiral separation and NMR spectroscopy are commonly used to verify its purity, addressing frequent queries like "how to analyze (R)-3-amino-3-(2-naphthyl)propanoate methyl ester".

The global market for METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE is driven by expanding biopharmaceutical pipelines and the rise of personalized medicine. Suppliers often emphasize GMP-grade production and scalable synthetic protocols to meet regulatory standards. Discussions on platforms like ResearchGate and PubMed frequently explore its utility in catalysis and structure-activity relationship (SAR) studies.

From a regulatory perspective, 886061-25-2 is not classified as hazardous, but proper handling under laboratory safety protocols is recommended. Its stability data (room-temperature storage in amber vials) and solubility profiles (soluble in DMSO, methanol) are frequently cited in technical datasheets. Emerging applications in fluorescent probes and materials science further broaden its interdisciplinary appeal.

In summary, METHYL (3R)-3-AMINO-3-(2-NAPHTHYL)PROPANOATE represents a versatile chiral synthon with growing importance in medicinal chemistry and catalysis. Its unique structural attributes and compatibility with microwave-assisted synthesis methods position it as a compound of enduring interest for both academic and industrial researchers.